Cas no 1464966-76-4 (3-(4-Phenyl-4H-1,2,4-triazol-3-yl)piperidine)

• Product Name: 3-(4-Phenyl-4H-1,2,4-triazol-3-yl)piperidine
• CAS No: 1464966-76-4
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• MDL: MFCD17524039
• CID: 5045334
• PubChem ID: 62711097
• Update Time: 2023-08-25

3-(4-Phenyl-4H-1,2,4-triazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenyl-4H-1,2,4-triazol-3-yl)piperidine
• 3-(4-phenyl-1,2,4-triazol-3-yl)piperidine
• 3-(4-Phenyl-4H-[1,2,4]triazol-3-yl)-piperidine
• 3-(4-Phenyl-4H-1,2,4-triazol-3-yl)piperidine

• MDL： MFCD17524039
• Inchi： 1S/C13H16N4/c1-2-6-12(7-3-1)17-10-15-16-13(17)11-5-4-8-14-9-11/h1-3,6-7,10-11,14H,4-5,8-9H2
• InChI Key： DYTYUZGOIYLDAT-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NN=CN2C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 42.7